Cas no 1351660-09-7 (3-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine)

3-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine structure
1351660-09-7 structure
Product Name:3-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine
CAS No:1351660-09-7
MF:C19H22N6O2S
MW:398.481981754303
CID:5888018
PubChem ID:56765873
Update Time:2024-01-14

3-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(2,4-dimethylphenyl)sulfonylpiperazin-1-yl]-6-imidazol-1-ylpyridazine
    • 3-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine
    • F6236-0009
    • AKOS024541177
    • 1351660-09-7
    • VU0538700-1
    • 3-(4-((2,4-dimethylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-imidazol-1-yl)pyridazine
    • Inchi: 1S/C19H22N6O2S/c1-15-3-4-17(16(2)13-15)28(26,27)25-11-9-23(10-12-25)18-5-6-19(22-21-18)24-8-7-20-14-24/h3-8,13-14H,9-12H2,1-2H3
    • InChI Key: JJHLXTMFZQCCPM-UHFFFAOYSA-N
    • SMILES: C1(N2CCN(S(C3=CC=C(C)C=C3C)(=O)=O)CC2)=NN=C(N2C=NC=C2)C=C1

Computed Properties

  • Exact Mass: 398.15249514g/mol
  • Monoisotopic Mass: 398.15249514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 92.6Ų

3-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine Pricemore >>

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